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Compound of Interest

Compound Name: Valproic acid-d15

Cat. No.: B602698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Valproic acid-d15, a deuterated analog

of the widely used anticonvulsant and mood-stabilizing drug, Valproic acid. This guide is

intended for researchers, scientists, and drug development professionals who utilize Valproic
acid-d15 as an internal standard in pharmacokinetic and metabolic studies, and for those

investigating the mechanisms of action of Valproic acid.

Core Data Presentation
Valproic acid-d15 is a stable isotope-labeled version of Valproic acid, where 15 hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis by mass spectrometry, as it is chemically identical to the

unlabeled drug but can be distinguished by its higher mass.

Parameter Value

CAS Number 362049-65-8

Molecular Formula C₈HD₁₅O₂

Molecular Weight 159.29 g/mol

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b602698?utm_src=pdf-interest
https://www.benchchem.com/product/b602698?utm_src=pdf-body
https://www.benchchem.com/product/b602698?utm_src=pdf-body
https://www.benchchem.com/product/b602698?utm_src=pdf-body
https://www.benchchem.com/product/b602698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Valproic acid-d15 is crucial for the accurate quantification of Valproic acid in biological

matrices such as plasma, serum, and urine. The following is a representative experimental

protocol for the determination of Valproic acid in human plasma using a Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with Valproic acid-d15 as

an internal standard.

Protocol: Quantification of Valproic Acid in Human
Plasma by LC-MS/MS
1. Materials and Reagents:

Valproic acid reference standard

Valproic acid-d15 (internal standard)

Human plasma (drug-free)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

2. Preparation of Stock and Working Solutions:

Valproic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve Valproic acid in

methanol.

Valproic Acid-d15 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Valproic acid-d15 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Valproic acid stock solution with methanol:water (50:50, v/v) to achieve a

calibration curve range (e.g., 1-200 µg/mL).

IS Working Solution (10 µg/mL): Dilute the Valproic acid-d15 stock solution with methanol.
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3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the IS

working solution (10 µg/mL Valproic acid-d15).

Vortex mix for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate Valproic acid from endogenous plasma

components.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Tandem Mass Spectrometry (MS/MS):
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Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

Multiple Reaction Monitoring (MRM) Transitions:

Valproic Acid: Precursor ion (m/z) 143.1 → Product ion (m/z) 143.1 (or a suitable

fragment).

Valproic Acid-d15: Precursor ion (m/z) 158.2 → Product ion (m/z) 158.2 (or a suitable

fragment).

Optimize other MS parameters such as collision energy and declustering potential for

maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Valproic acid to Valproic acid-
d15 against the concentration of the calibration standards.

Determine the concentration of Valproic acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key concepts related to

the use and mechanism of action of Valproic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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